Cas no 3709-18-0 (2,2,5-Trimethyl-1,3-dioxane-4,6-dione)

• Product name: 2,2,5-Trimethyl-1,3-dioxane-4,6-dione
• CAS No: 3709-18-0
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• MDL: MFCD00006637
• CID: 44416
• PubChem ID: 77299

2,2,5-Trimethyl-1,3-dioxane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 2,2,5-Trimethyl-1,3-dioxane-4,6-dione
• Methyl Meldrum's acid
• Methylmalonic acid cyclic isopropylidene ester
• 1,3-DIOXANE-4,6-DIONE, 2,2,5-TRIMETHYL
• 1,3-Dioxane-4,6-dione, 2,2,5-trimethyl14
• 2,2,5,5-TETRAMETHYL-3-PYRROLIN-1-OXYL-3-CARBOXYLIC ACID N-HY
• 5-methyl-Meldrum's acid
• cycl-Isopropylidene methylmalonate
• isopropylidene methylmalonic acid ester
• NSC233870
• 1,3-Dioxane-4,6-dione, 2,2,5-trimethyl-
• KJMCAXYHYPDRAV-UHFFFAOYSA-
• KJMCAXYHYPDRAV-UHFFFAOYSA-N
• BCP03720
• TRA0024941
• VZ21995
• LS41639
• I137
• 2,2,5-trimethyl-1,3-dioxan-4,6-dione
• 1,3-Dioxane-4,6-dione2,2,5-trimethyl
• ST2415581
• AB0013505
• ST50410166
• 1,3-Dio
• InChI=1/C7H10O4/c1-4-5(8)10-7(2,3)11-6(4)9/h4H,1-3H3
• CS-W016208
• 3709-18-0
• EN300-157893
• W-106569
• NS00030155
• D71065
• SCHEMBL146063
• AS-13414
• K6BV95MJT8
• A823529
• 2,2,5-Trimethyl-1,3-dioxane-4,6-dione, 97%
• NSC-233870
• DTXSID90190585
• MFCD00006637
• NSC 233870
• AKOS015904420
• SY042991
• EINECS 223-050-7
• AMY7670
• 2,2,5-Trimethyl-m-dioxane-4,6-dione
• FT-0634986
• UNII-K6BV95MJT8
• DB-019592

• MDL： MFCD00006637
• Inchi： 1S/C7H10O4/c1-4-5(8)10-7(2,3)11-6(4)9/h4H,1-3H3
• InChI Key： KJMCAXYHYPDRAV-UHFFFAOYSA-N
• SMILES： O1C(C([H])(C([H])([H])[H])C(=O)OC1(C([H])([H])[H])C([H])([H])[H])=O
• BRN： 124044

Computed Properties

• Exact Mass: 158.05800
• Monoisotopic Mass: 158.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 52.6
• Tautomer Count: 2
• XLogP3: 1.2

Experimental Properties

• Color/Form: White to pink crystalline powder
• Density: 1.1229 (rough estimate)
• Melting Point: 111-114 °C (lit.)
• Boiling Point: 343.6℃ at 760 mmHg
• Flash Point: 183.4 °C
• Refractive Index: 1.4610 (estimate)
• PSA: 52.60000
• LogP: 0.45860

2,2,5-Trimethyl-1,3-dioxane-4,6-dione Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：10-21
• Storage Condition：Store at room temperature
• Safety Term：S23;S24/25

2,2,5-Trimethyl-1,3-dioxane-4,6-dione Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,2,5-Trimethyl-1,3-dioxane-4,6-dione

Recent Advances in the Application of 2,2,5-Trimethyl-1,3-dioxane-4,6-dione (CAS: 3709-18-0) in Chemical Biology and Pharmaceutical Research

2,2,5-Trimethyl-1,3-dioxane-4,6-dione (CAS: 3709-18-0) is a cyclic diketone compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, often referred to as a masked form of acetoacetic acid, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, polymer chemistry, and as a building block for complex organic frameworks. This research briefing aims to provide an overview of the latest advancements involving this compound, focusing on its synthesis, mechanistic insights, and therapeutic applications.

One of the most notable developments in the use of 2,2,5-Trimethyl-1,3-dioxane-4,6-dione is its role in the synthesis of novel prodrugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of pH-sensitive drug delivery systems. The researchers utilized the compound's unique degradation profile under acidic conditions to design prodrugs that release active pharmaceutical ingredients (APIs) specifically in tumor microenvironments. This approach not only enhances drug targeting but also minimizes off-target effects, a critical challenge in oncology therapeutics.

In addition to its pharmaceutical applications, recent research has explored the compound's potential in polymer chemistry. A team from MIT reported in ACS Macro Letters (2024) that 2,2,5-Trimethyl-1,3-dioxane-4,6-dione can serve as a monomer for the synthesis of biodegradable polyesters with tunable mechanical properties. These polymers exhibit excellent biocompatibility and have shown promise in tissue engineering applications, particularly in the development of scaffolds for cartilage regeneration. The study also highlighted the compound's advantage over traditional lactide-based monomers due to its enhanced stability during polymerization.

Mechanistic studies have also shed light on the compound's reactivity patterns. Quantum chemical calculations published in Organic Letters (2023) revealed that the ring-opening reactions of 2,2,5-Trimethyl-1,3-dioxane-4,6-dione proceed through a concerted mechanism, with the C4-C6 bond cleavage being the rate-determining step. This understanding has enabled more efficient synthetic protocols, particularly in the preparation of β-keto acid derivatives, which are valuable intermediates in natural product synthesis.

From a safety and regulatory perspective, recent toxicological assessments (2024) have confirmed that 2,2,5-Trimethyl-1,3-dioxane-4,6-dione exhibits low acute toxicity (LD50 > 2000 mg/kg in rodents) and minimal genotoxic potential, making it suitable for pharmaceutical applications. However, researchers caution that proper handling procedures should still be followed due to its potential to cause mild irritation to mucous membranes.

Looking ahead, several research groups are investigating the compound's potential in new therapeutic areas. Preliminary results from a multi-center study suggest that derivatives of 2,2,5-Trimethyl-1,3-dioxane-4,6-dione may have applications in neurodegenerative diseases, particularly as modulators of protein aggregation pathways. Another exciting direction involves its use in the development of next-generation antimicrobial agents, with early-stage research showing activity against drug-resistant bacterial strains.

In conclusion, 2,2,5-Trimethyl-1,3-dioxane-4,6-dione (CAS: 3709-18-0) continues to demonstrate remarkable versatility in chemical biology and pharmaceutical research. Its applications span from drug delivery systems to advanced materials, supported by a growing body of mechanistic understanding and safety data. As research progresses, this compound is likely to play an increasingly important role in addressing current challenges in medicine and materials science.